N~2~-(3-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide
Overview
Description
N~2~-(3-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide is a useful research compound. Its molecular formula is C15H16N2O4S and its molecular weight is 320.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 320.08307817 g/mol and the complexity rating of the compound is 468. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Application in Chemical Compounds
Synthesis of Tetrahydroisoquinolines : N-methoxy-N-methyl-N′-phenylsulfonyl glycinamide is used in the synthesis of 4-aryl-1,2,3,4-tetrahydroisoquinoline frameworks. This process involves simple reactions like N-benzylation and addition of arylmagnesium halide, leading to the synthesis of N-phenylsulfonyl protected 4-aryl-1,2,3,4-tetrahydroisoquinoline through reduction and acid-promoted cyclization (Kommidi, Balasubramaniam, & Aidhen, 2010).
Osteoclast Inhibition and Potential Therapeutic Agent : The compound exhibits osteoclast inhibitory activity, suggesting potential therapeutic applications for osteoporosis. It has been shown to inhibit RNAKL-induced osteoclast differentiation in bone marrow-derived macrophage cells, suggesting a role in bone health (Cho et al., 2020).
Herbicidal Activity : Various derivatives of glycinamides, including those with phenylsulfonyl groups, have shown selective herbicidal activity. This indicates potential applications in agriculture for weed control (He & Chen, 1997; He et al., 2000).
Applications in Medicinal Chemistry
Antitumor Applications : Compounds from sulfonamide-focused libraries, including phenylsulfonyl derivatives, have been evaluated for antitumor properties. Some have shown promising results as cell cycle inhibitors and have progressed to clinical trials, indicating a potential role in cancer treatment (Owa et al., 2002).
Investigation of Kinetic Mechanisms : The compound's derivatives have been studied for their effects on kinetics and mechanism of formation in various chemical reactions. This contributes to a deeper understanding of reaction mechanisms in chemical and pharmaceutical research (Sedlák et al., 1997).
Study of Molecular Conformations : Spectroscopic and theoretical studies of N-methoxy-N-methyl-2-[(4′-substituted)phenylsulfonyl]propanamides provide insights into molecular conformations and interactions. This has implications for the design of new molecules in pharmaceutical research (Olivato et al., 2009).
Synthesis of Labelled Compounds : The synthesis of labelled compounds, like glyburide, with tritium and carbon-14, utilizes derivatives of phenylsulfonyl glycinamides. This is important for tracking and studying the behavior of drugs in biological systems (Hsi, 1973).
Investigation in DNA Synthesis : The compound's derivatives have been used in the synthesis of modified nucleosides in bacteriophage Mu, illustrating its relevance in genetic research and potential applications in gene therapy (Seela, Herdering, & Kehne, 1987).
Study of Antiestrogenic Activity : Research on dihydronaphthalene isomers, including those derived from phenylsulfonyl glycinamides, has shown potent antiestrogenic activity, suggesting potential applications in hormone-related treatments (Jones et al., 1979).
Properties
IUPAC Name |
2-[N-(benzenesulfonyl)-3-methoxyanilino]acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O4S/c1-21-13-7-5-6-12(10-13)17(11-15(16)18)22(19,20)14-8-3-2-4-9-14/h2-10H,11H2,1H3,(H2,16,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJIGUGZKLMRMPE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)N(CC(=O)N)S(=O)(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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